N-(2-methoxyphenethyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20N6O4S/c1-32-19-8-3-2-5-15(19)11-12-23-21(29)14-33-22-25-24-20-10-9-18(26-27(20)22)16-6-4-7-17(13-16)28(30)31/h2-10,13H,11-12,14H2,1H3,(H,23,29)
• InChI Key: NMJPJDQARMWUJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H20N6O4S
• Molecular Weight: 464.5 g/mol
• CAS No.: 894058-53-8

Description

N-(2-methoxyphenethyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N6O4S and its molecular weight is 464.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has been conducted on the synthesis and evaluation of various acetamido pyrrolyl azoles for their antimicrobial and anti-inflammatory activities. These studies reveal that certain nitro substituted acetamido pyrrolyl compounds demonstrate promising antibacterial activity against specific pathogens such as K. pneumoniae and antifungal activity against P. chrysogenum. Additionally, compounds with methoxy acetamido pyrrolyl structures have shown potential anti-inflammatory properties (Sowmya et al., 2017).

Anticancer Effects and Toxicity Reduction

The modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide to include alkylurea moieties has been explored for its anticancer effects. This approach resulted in compounds with potent antiproliferative activities against various human cancer cell lines, reduced acute oral toxicity, and effective inhibition of tumor growth in animal models. These findings suggest potential applications as anticancer agents with lower toxicity (Wang et al., 2015).

Insecticidal Properties

New heterocycles incorporating a thiadiazole moiety have been synthesized and evaluated for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research opens avenues for the development of novel insecticidal agents utilizing the structural framework of acetamido compounds (Fadda et al., 2017).

Green Synthesis

Efforts have been made towards the green synthesis of related compounds, highlighting a novel Pd / C catalyst method for the hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide. This process emphasizes a sustainable approach to producing intermediates for azo disperse dyes with high selectivity and reduced by-product formation (Zhang Qun-feng, 2008).